![molecular formula C23H21NO4 B4067163 benzyl 3-benzyl-4-oxo-10-oxa-3-azatricyclo[5.2.1.0~1,5~]dec-8-ene-6-carboxylate](/img/structure/B4067163.png)
benzyl 3-benzyl-4-oxo-10-oxa-3-azatricyclo[5.2.1.0~1,5~]dec-8-ene-6-carboxylate
Overview
Description
Benzyl 3-benzyl-4-oxo-10-oxa-3-azatricyclo[5.2.1.0~1,5~]dec-8-ene-6-carboxylate is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a member of the azatricyclo decene family and has a unique chemical structure that makes it an interesting subject of study. In 2.1.0~1,5~]dec-8-ene-6-carboxylate.
Scientific Research Applications
Intramolecular Cycloaddition for Isoindolo[2,1-b][2]Benzazepines Synthesis
An efficient approach was developed to synthesize isoindolo[2,1-b][2]benzazepines through intramolecular [4+2] cycloaddition of maleic anhydride to 4-α-furyl-4-N-benzylaminobut-1-enes, which involves the formation of 4-oxo-3-aza-10-oxatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylic acid. This process occurs under mild conditions and yields the exo-adduct quantitatively. Further transformations of these compounds have been explored to generate synthetically useful intermediates (Zubkov et al., 2004).
Reactivity and Isomerization Studies
Research on the reactivity and isomerization of 5-endo-hydroxy-4-azatricyclo[5.2.1.02,6]dec-8-en-3-ones under various conditions has highlighted the compound's versatility in organic synthesis. These studies provide insights into the optimization of catalysts and reaction conditions for generating a wide range of derivatives, further illustrating the compound's utility in complex organic synthesis (Tkachenko et al., 2016).
Asymmetric Hetero-Michael Addition Catalysis
Investigations into asymmetric reactions involving carboxylic acids and carboxylate anions have explored their use as electrophiles in hetero-Michael addition reactions. This research has led to the development of new catalytic systems that enable the synthesis of pharmaceutically relevant molecules with high enantioselectivity, demonstrating the compound's potential in facilitating stereoselective synthesis (Hayama et al., 2018).
properties
IUPAC Name |
benzyl 3-benzyl-4-oxo-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21NO4/c25-21-20-19(22(26)27-14-17-9-5-2-6-10-17)18-11-12-23(20,28-18)15-24(21)13-16-7-3-1-4-8-16/h1-12,18-20H,13-15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPPDEEZJOFBAPZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C23C=CC(O2)C(C3C(=O)N1CC4=CC=CC=C4)C(=O)OCC5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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